Cas no 57001-43-1 (2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo-)

• Product Name: 2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo-
• CAS No: 57001-43-1
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD02932980
• CID: 1601264
• PubChem ID: 969678
• Update Time: 2025-11-01

2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo-
• 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)propanethioamide
• Propanethioamide, 3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-
• 57001-43-1
• 3-(1,3-dioxoisoindol-2-yl)propanethioamide
• CS-0117088
• SR-01000268333-1
• 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanethioamide
• Oprea1_625970
• HMS1591G18
• ALBB-029929
• MFCD02932980
• VU0048014-1
• EN300-55131
• F3284-7348
• SR-01000268333
• LS-10702
• G19758
• 3-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)propanethioamide #
• 3-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-thiopropionamide
• 3-(1,3-dioxoisoindolin-2-yl)propanethioamide
• AKOS000191924
• SCHEMBL6988795
• 3-phthalimidopropanethioamide

• MDL： MFCD02932980
• Inchi： 1S/C11H10N2O2S/c12-9(16)5-6-13-10(14)7-3-1-2-4-8(7)11(13)15/h1-4H,5-6H2,(H2,12,16)
• InChI Key： DJQBXHATCJIPIV-UHFFFAOYSA-N
• SMILES： S=C(CCN1C(C2C=CC=CC=2C1=O)=O)N

Computed Properties

• Exact Mass: 234.0464
• Monoisotopic Mass: 234.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 186-188 °CEnamineEN300-55131
• Boiling Point: 416.8±47.0 °C at 760 mmHg
• Flash Point: 205.9±29.3 °C
• PSA: 63.4
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo-

Professional Introduction to 2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo and CAS No. 57001-43-1

The compound 2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo (CAS No. 57001-43-1) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates an isoindole core with a propanethioamide substituent, positioned within a dihydrodioxolone scaffold. Such structural motifs are increasingly recognized for their potential in modulating biological pathways, particularly in the context of inflammation, cancer, and neurodegenerative disorders.

Recent research has highlighted the therapeutic relevance of sulfonamide derivatives in drug discovery. The presence of the sulfonamide group in 2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo imparts favorable pharmacokinetic properties, including enhanced solubility and bioavailability. These attributes are critical for optimizing drug delivery systems and improving therapeutic efficacy. Furthermore, the dihydrodioxolone moiety contributes to the compound's stability under physiological conditions while facilitating interactions with biological targets.

In the realm of medicinal chemistry, the isoindole scaffold has emerged as a versatile pharmacophore. Studies have demonstrated that isoindole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The specific arrangement of functional groups in CAS No. 57001-43-1 enhances its binding affinity to key enzymes and receptors involved in disease pathogenesis. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of pro-inflammatory mediators.

The dihydrodioxolone ring system further enriches the pharmacological profile of 2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo by providing a rigid structure that mimics natural bioactive molecules. This conformational stability is advantageous for drug design, as it ensures prolonged engagement with biological targets. Moreover, the propanethioamide group introduces a polar region that can enhance cellular penetration and metabolic resistance.

Current research initiatives are exploring the potential applications of this compound in oncology. Preclinical studies indicate that derivatives of this class may inhibit the activity of kinases involved in tumor proliferation and angiogenesis. The isoindole core's ability to adopt multiple conformations allows it to bind to protein targets with high specificity. This characteristic is particularly valuable in developing targeted therapies that minimize off-target effects.

The sulfonamide moiety also plays a crucial role in modulating immune responses. Emerging evidence suggests that sulfonamides can modulate the activity of nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory processes. By inhibiting NF-κB signaling, CAS No. 57001-43-1 may offer therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

From a synthetic chemistry perspective, 2H-Isoindole-2-propanethioamide, 1,3-dihydro-1,3-dioxo exemplifies the elegance of heterocyclic chemistry in drug development. The synthesis involves multi-step reactions that showcase the interplay between functional group transformations and structural optimization. Advances in catalytic methods have enabled more efficient production routes for this class of compounds, reducing environmental impact while maintaining high yields.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. Isoindole derivatives have been investigated for their antimicrobial properties in crop protection agents due to their ability to disrupt bacterial cell wall synthesis. Similarly, their electronic properties make them candidates for organic semiconductors and light-emitting materials.

As research progresses, interdisciplinary collaborations between chemists and biologists will be essential for unlocking the full therapeutic potential of CAS No. 57001-43-1. High-throughput screening technologies combined with machine learning algorithms are accelerating the identification of novel derivatives with enhanced activity profiles. These innovations promise to transform how we approach complex diseases by providing more effective and personalized treatment options.

In conclusion,2H-Isoindole-2-propanethioamide, 1, 3-dihydro, 1, 3-dioxo, (CAS No. 57001-43-1) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structural features and multifaceted biological activities position it as a valuable candidate for further investigation across multiple therapeutic domains. Continued exploration into its pharmacological mechanisms will undoubtedly yield groundbreaking advancements in human health.